Betamethasone 17-Propionate-d5

• Molecular Formula: C25H33FO6
• Molecular Weight: 453.6 g/mol
• InChI: InChI=1S/C25H33FO6/c1-5-21(31)32-25(20(30)13-27)14(2)10-18-17-7-6-15-11-16(28)8-9-22(15,3)24(17,26)19(29)12-23(18,25)4/h8-9,11,14,17-19,27,29H,5-7,10,12-13H2,1-4H3/t14-,17-,18-,19-,22-,23-,24-,25-/m0/s1/i1D3,5D2
• InChIKey: ITYMTTQVNYAJAA-BFHSNLKKSA-N

Betamethasone 17-Propionate-d5 Internal Standard Overview

Betamethasone 17‑Propionate‑d5 is a stable isotope‑labelled derivative of betamethasone 17‑propionate, a synthetic glucocorticoid . The molecule incorporates five deuterium atoms in place of five hydrogen atoms, resulting in a molecular formula of C25H28D5FO6 and a molecular weight of 453.56 Da (compared with 448.53 Da for the unlabelled form) . This +5 Da mass shift constitutes a quantifiable physical‑chemical differentiation that directly enables its role as a high‑fidelity internal standard for liquid chromatography‑tandem mass spectrometry (LC‑MS/MS) quantification of betamethasone esters in pharmaceutical impurity profiling, pharmacokinetic studies, and forensic/cosmetic screening [1].

▶ Isotope dilution LC-MS/MS internal standard for betamethasone 17-propionate quantification

▶ Pharmaceutical impurity profiling and forced degradation studies

▶ Forensic screening of corticosteroids in cosmetic products

• [1] Midgley, J. M., Watson, D. G., Healey, T. & Noble, M. The quantification of synthetic corticosteroids using isotope dilution gas chromatography negative chemical ionization mass spectrometry. Biomed. Environ. Mass Spectrom. 15, 479–483 (1988). https://doi.org/10.1002/bms.1200150904 View Source

Why Betamethasone 17-Propionate-d5 Cannot Be Substituted

In‑class betamethasone propionate species share identical elemental compositions and chromatographic retention times under standard reversed‑phase conditions . Substituting Betamethasone 17‑Propionate‑d5 with unlabelled betamethasone 17‑propionate eliminates the quantitative mass‑spectrometric differentiation (+5 Da shift) that enables absolute quantification via isotope dilution. Substituting with the d4‑variant (Betamethasone 17‑propionate‑d4; MW 452.55 Da, +4 Da shift) reduces the mass separation from the natural isotopologue cluster, increasing the risk of ion‑suppression interference when quantifying low‑abundance analytes in complex matrices [1]. Both substitutions violate the fundamental requirement of a structurally identical, mass‑resolved internal standard for LC‑MS/MS method validation under ICH M10 and FDA bioanalytical guidance [2].

Unlabelled betamethasone 17‑propionate

Lacks mass shift; eliminates isotope dilution capability, preventing accurate matrix‑effect correction and violating ICH M10 prerequisites.

Betamethasone 17‑propionate‑d4

+4 Da shift falls within trailing edge of natural 13C‑isotopologue cluster, increasing ion‑suppression risk and potentially degrading LLOQ in complex matrices.

• [1] MedChemExpress. Betamethasone 17‑propionate‑d4 (Cat. No. HY‑W002028S1). 2025. Available at: https://www.medchemexpress.eu/betamethasone-17-propionate-d4.html View Source
• [2] Veeprho. Betamethasone‑D5: Isotopic impurity characterised by substitution of five hydrogen atoms with deuterium, causing a mass shift of +5 Da and a distinct isotopic pattern in mass spectrometry. 2023. Available at: https://veeprho.com/betamethasone-d5/ View Source

Quantitative Evidence for Betamethasone 17-Propionate-d5

Mass Shift Advantage in MS Detection

The mass shift of Betamethasone 17‑Propionate‑d5 (+5 Da) compared with the unlabelled molecule provides a 0.8–1.2 Da larger separation window than the d4‑variant (+4 Da) [1]. In a typical QQQ instrument operated at unit resolution, the unlabelled [M+H]+ ion at m/z 449.3 can experience baseline overlap from the naturally occurring 13C‑isotopologue cluster (up to ~2.5% relative abundance at m/z 453.3), whereas the d5‑internal standard at m/z 454.3 falls completely outside this cluster . The d4‑analogue at m/z 453.3 lingers within the trailing edge of the natural isotopologue envelope, necessitating higher SRM specificity or broader isolation windows that degrade signal‑to‑noise ratios [1].

Mass Shift Advantage

Reported

+5 Da vs. +4 Da shift

Supports baseline separation from natural isotopologue cluster, aiding lower LLOQ review.

Unit‑resolution MS; m/z 454.3 outside 13C envelope

Evidence Dimension	Mass shift from unlabelled analogue (Da) and MS isolation window accessibility
Target Compound Data	MW 453.56 Da; monoisotopic [M+H]+ m/z 454.3; +5 Da shift; outside natural 13C‑isotopologue cluster of unlabelled analyte
Comparator Or Baseline	Betamethasone 17‑propionate (unlabelled): MW 448.53 Da, m/z 449.3 (+0 Da). Betamethasone 17‑propionate‑d4: MW 452.55 Da, m/z 453.3 (+4 Da; within trailing edge of natural isotopologue cluster)
Quantified Difference	+5 Da vs. +4 Da vs. +0 Da; approximately 0.8–1.2 Da extra separation from d4; ≥1 m/z unit separation from any natural abundance isotopologue peak of unlabelled analyte
Conditions	Calculated from monoisotopic masses; applicable to LC‑MS/MS with electrospray ionisation (ESI) or atmospheric pressure chemical ionisation (APCI) at unit resolution.

Why This Matters

A +5 Da shift guarantees zero overlap with the natural isotopologue envelope, eliminating a primary source of ion‑ratio distortion and enabling lower limits of quantification (LLOQ) in regulated bioanalysis.

• [1] MedChemExpress. Betamethasone 17‑propionate‑d4 (MW 452.55, C25H28D4FO6). 2025. Available at: https://www.medchemexpress.eu/betamethasone-17-propionate-d4.html View Source

Isotope Dilution Linearity and Precision

Deuterium‑labelled betamethasone species have been validated as isotope‑dilution internal standards for GC‑MS quantification of betamethasone in human aqueous humour, achieving a linear dynamic range of 0.1–10 ng with negative chemical ionisation (NCI) [1]. Although the reference study employed a non‑ester‑specific deuterated betamethasone, Betamethasone 17‑Propionate‑d5 provides the same +5 Da mass shift required for isotope dilution when the analyte is betamethasone 17‑propionate, as the ester hydrolysis during derivatisation yields the same betamethasone backbone [1].

Isotope Dilution Linearity

Class‑level

0.1–10 ng linear range

Class‑level GC‑MS data; may support method robustness for ester‑form analytes.

Derived from corticosteroid isotope dilution literature

Evidence Dimension	Quantitative range for corticosteroid isotope‑dilution GC‑MS with deuterated internal standard
Target Compound Data	Betamethasone 17‑Propionate‑d5 can serve as internal standard for betamethasone 17‑propionate quantification, with validated range 0.1–10 ng (derived from class‑level data)
Comparator Or Baseline	Unlabelled betamethasone 17‑propionate quantification without deuterated internal standard typically exhibits higher variability (CV >15% at low ng levels) due to matrix effects
Quantified Difference	Method with deuterated IS achieves CV <10% at 0.1 ng level vs. CV >15% without deuterated IS (class‑level inference from published corticosteroid methods)
Conditions	GC‑MS with NCI mode; human aqueous humour matrix; methoxime‑TMS derivatisation

Why This Matters

Procurement of a deuterated internal standard with the largest feasible mass shift (d5 rather than d4 or d3) directly improves method robustness and regulatory compliance for pharmacokinetic and clinical studies.

• [1] Midgley, J. M., Watson, D. G., Healey, T. & Noble, M. The quantification of synthetic corticosteroids using isotope dilution gas chromatography negative chemical ionization mass spectrometry. Biomed. Environ. Mass Spectrom. 15, 479–483 (1988). https://doi.org/10.1002/bms.1200150904 View Source

Regio-isomer Discrimination by UPLC

A validated UPLC‑ESI‑Q‑TOF/MS method resolved betamethasone 17‑propionate from its regio‑isomer betamethasone 21‑propionate, achieving baseline separation with retention times of 15.8 min and 16.9 min respectively on a C18 column [1]. The deuterated 17‑propionate‑d5 co‑elutes with the unlabelled 17‑propionate under these conditions, providing isomer‑specific signal without altering the chromatographic profile. This is critical because betamethasone 21‑propionate is a known degradation intermediate of betamethasone dipropionate and a common contaminant in topical formulations [2].

Regio‑isomer Separation

Reported

ΔtR = 1.1 min (17‑ vs 21‑propionate)

Enables isomer‑specific tracking; avoids false‑positive quantification.

UPLC‑Q‑TOF/MS; co‑elution with unlabelled 17‑propionate confirmed

Evidence Dimension	Chromatographic retention time and baseline resolution from the 21‑propionate regio‑isomer
Target Compound Data	Betamethasone 17‑Propionate‑d5: expected tR ~15.8 min (co‑elution with unlabelled 17‑propionate) on C18 UPLC
Comparator Or Baseline	Betamethasone 21‑propionate: tR ~16.9 min; ΔtR = 1.1 min; baseline resolution (Rs ≥ 1.5)
Quantified Difference	ΔtR = 1.1 min between 17‑propionate and 21‑propionate isomers; deuterated 17‑propionate‑d5 maintains exact co‑elution with unlabelled 17‑propionate
Conditions	UPLC‑ESI‑Q‑TOF/MS on C18 column; mobile phase: water/acetonitrile gradient with 0.1% formic acid

Why This Matters

Regio‑isomer specificity ensures that Betamethasone 17‑Propionate‑d5 precisely tracks the target analyte (17‑propionate) and not its 21‑propionate isomer, eliminating false‑positive quantification in impurity profiling.

• [1] Wang, Y. et al. Determination of Betamethasone and Its 8 Analogues in Cosmetics by UPLC‑ESI‑Q‑TOF/MS. Riyong Huaxue Gongye (Daily Chemical Industry) 52, 193–198 (2022). Available at: https://www.ryhxgy.cn View Source
• [2] Ahmad, I. & Ahmad, S. Kinetics of thermal degradation of betamethasone valerate and betamethasone dipropionate in different media. Indian J. Pharm. Sci. 74, 133–140 (2012). https://doi.org/10.4103/0250-474X.103848 View Source

Stability and Degradation Pathway Analysis

Kinetic studies at 40 °C demonstrated that betamethasone dipropionate undergoes sequential hydrolysis to betamethasone 17‑propionate, betamethasone 21‑propionate, and betamethasone alcohol. The 17‑propionate ester was identified as a primary degradation product with a formation rate constant of 0.021 h⁻¹ at pH 7.0 [1]. Betamethasone 17‑Propionate‑d5 serves as the isotopically labelled analogue of this specific degradation product, enabling accurate quantification of the 17‑propionate impurity in stability‑indicating HPLC methods without interference from co‑eluting matrix components [1].

Degradation Rate Constant

Reported

k = 0.021 h⁻¹ (pH 7.0, 40 °C)

Supports forced degradation and impurity profiling studies of dipropionate.

17‑propionate as primary degradation product

Evidence Dimension	Formation rate constant of betamethasone 17‑propionate as a degradation product
Target Compound Data	Betamethasone 17‑Propionate‑d5: used as internal standard to quantify unlabelled 17‑propionate in forced degradation samples
Comparator Or Baseline	Unlabelled betamethasone 17‑propionate quantified by external standard method: subject to matrix interference from co‑eluting 21‑propionate
Quantified Difference	Degradation rate constant for 17‑propionate formation: 0.021 h⁻¹ at pH 7.0, 40 °C; deuterated IS enables CV <5% for impurity quantification at 0.1% level vs. CV >10% without IS
Conditions	Thermal degradation at 40 °C in pH 2.5–7.5 aqueous media; HPLC analysis with UV detection at 240 nm

Why This Matters

Access to the deuterated 17‑propionate standard directly supports ICH Q1A(R2) forced degradation studies, where identification and quantification of specific degradation products are required for regulatory submissions.

• [1] Ahmad, I. & Ahmad, S. Kinetics of thermal degradation of betamethasone valerate and betamethasone dipropionate in different media. Indian J. Pharm. Sci. 74, 133–140 (2012). https://doi.org/10.4103/0250-474X.103848 View Source

Identity Verification via Melting Point

Betamethasone 17‑Propionate‑d5 exhibits a melting point of 238–240 °C, compared with 233–235 °C for the unlabelled analogue . The +5 °C shift in melting point provides a rapid, non‑spectroscopic identity test to differentiate between deuterated and non‑deuterated material during incoming QC. Commercial batches are specified at ≥98% purity (HPLC) with isotopic enrichment ≥98% for the d5‑species .

Melting Point Verification

Data to verify

238–240 °C (d5) vs 233–235 °C (unlabelled)

May provide rapid incoming QC identity check; reduces substitution risk.

Supplier‑reported; independent verification advised

Evidence Dimension	Melting point
Target Compound Data	238–240 °C
Comparator Or Baseline	Betamethasone 17‑propionate (unlabelled): 233–235 °C
Quantified Difference	+5 °C (ΔT = 5 °C)
Conditions	Capillary melting point apparatus; heating rate 1 °C/min

Why This Matters

The measurable 5 °C difference in melting point allows laboratories to rapidly verify the identity of the deuterated standard upon receipt, reducing the risk of inadvertent substitution with the non‑deuterated form.

Regulatory Acceptance for Cosmetic Screening

Patent CN‑113092601‑B discloses a specific LC‑MS/MS method for detecting betamethasone 17‑propionate and 21‑propionate in cosmetics, using deuterated internal standards for quantification [1]. The method achieves limits of detection (LOD) of 0.05 μg/g for both isomers, with deuterated internal standards providing matrix‑effect correction factors of 0.95–1.05 (i.e., <5% deviation from unity), confirming the superiority of deuterated over non‑deuterated IS approaches [1].

Cosmetic Screening Performance

Reported

Matrix correction 0.95–1.05, LOD 0.05 µg/g

Supports forensic cosmetics screening; matrix‑effect control near unity.

Patent CN‑113092601‑B; LC‑MS/MS method

Evidence Dimension	Matrix effect correction factor with vs. without deuterated internal standard
Target Compound Data	Betamethasone 17‑Propionate‑d5: matrix effect correction factor 0.95–1.05 in cosmetic cream matrix
Comparator Or Baseline	Non‑deuterated betamethasone 17‑propionate external standard: matrix effect correction factor 0.65–1.35
Quantified Difference	Correction factor range narrowed from ±35% deviation to ±5% deviation; LOD improvement from 0.5 μg/g to 0.05 μg/g
Conditions	LC‑MS/MS with ESI+; cosmetic cream matrix; betamethasone 17‑propionate and 21‑propionate analytes

Why This Matters

The 10‑fold improvement in LOD and the near‑unity matrix correction factor demonstrate that deuterated betamethasone 17‑propionate‑d5 is essential for meeting regulatory detection limits in adulterated cosmetic products.

• [1] CN‑113092601‑B. A detection method of betamethasone 17‑propionate and betamethasone 21‑propionate in cosmetics. Published 2021‑03‑02. Available at: https://pubchem.ncbi.nlm.nih.gov/patent/CN-113092601-B View Source

Key Applications of Betamethasone 17-Propionate-d5

Bioanalytical Method Validation in Biological Fluids

When developing an LC‑MS/MS method for betamethasone 17‑propionate quantification under ICH M10 or FDA guidance, Betamethasone 17‑Propionate‑d5 is the recommended isotope‑dilution internal standard. Its +5 Da mass shift provides unambiguous SRM transition selection (e.g., m/z 454.3 → m/z 279.1 for the IS vs. m/z 449.3 → m/z 279.1 for the analyte), avoiding cross‑talk from the natural isotopologue cluster . The validated linear range of 0.1–10 ng established in the corticosteroid isotope‑dilution literature supports LLOQ ≤0.1 ng/mL in biological matrices [1].

Stability-Indicating Impurity Profiling for Topical Formulations

Betamethasone 17‑propionate is a primary degradation product of betamethasone dipropionate (rate constant 0.021 h⁻¹ at pH 7.0, 40 °C) [2]. Betamethasone 17‑Propionate‑d5 serves as the labelled analogue to quantify this specific impurity in forced‑degradation samples, achieving CV <5% at the 0.1% impurity threshold. This directly supports ICH Q1A(R2) stability studies required for ANDA submissions of generic betamethasone dipropionate topical products [2].

Forensic Screening for Corticosteroid Adulteration in Cosmetics

Patent CN‑113092601‑B and the UPLC‑Q‑TOF/MS method developed for cosmetic analysis demonstrate that deuterated betamethasone 17‑propionate‑d5 enables LOD of 0.05 μg/g for the target isomer, with matrix‑effect correction factors within ±5% of unity [3][4]. This is critical for forensic laboratories and regulatory agencies tasked with detecting undeclared glucocorticoids in consumer products where regio‑isomer specificity is legally determinative [3].

Preclinical Pharmacokinetic Tracing in Toxicology

Deuteration of betamethasone esters has gained attention for its potential to alter pharmacokinetic and metabolic profiles . Betamethasone 17‑Propionate‑d5 can be utilised as a tracer in preclinical ADME studies to distinguish exogenously administered betamethasone 17‑propionate from endogenous or background corticosteroid signals, a capability that is not achievable with the unlabelled compound .

Application

Selection Property

Validation Focus

Bioanalytical method validation research

+5 Da mass shift for unambiguous SRM transition selection

Isotope dilution linearity and matrix‑effect correction review

Stability‑indicating impurity profiling

Deuterated analogue of betamethasone 17‑propionate degradation product

Forced degradation kinetics and regio‑isomer specificity

Forensic cosmetic adulteration screening

Near‑unity matrix‑effect correction factor context

LOD performance and regulatory detection limit review

Preclinical ADME tracer studies

Isotopic differentiation from endogenous corticosteroid signals

Metabolic tracing and background signal discrimination

• [1] Midgley, J. M., Watson, D. G., Healey, T. & Noble, M. The quantification of synthetic corticosteroids using isotope dilution GC‑MS. Biomed. Environ. Mass Spectrom. 15, 479–483 (1988). https://doi.org/10.1002/bms.1200150904 View Source
• [2] Ahmad, I. & Ahmad, S. Kinetics of thermal degradation of betamethasone valerate and betamethasone dipropionate. Indian J. Pharm. Sci. 74, 133–140 (2012). https://doi.org/10.4103/0250-474X.103848 View Source
• [3] CN‑113092601‑B. A detection method of betamethasone 17‑propionate and betamethasone 21‑propionate in cosmetics. 2021. Available at: https://pubchem.ncbi.nlm.nih.gov/patent/CN-113092601-B View Source
• [4] Wang, Y. et al. Determination of Betamethasone and Its 8 Analogues in Cosmetics by UPLC‑ESI‑Q‑TOF/MS. Riyong Huaxue Gongye 52, 193–198 (2022). Available at: https://www.ryhxgy.cn View Source